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Compound of Interest

Compound Name: Dimethyl 5-iodoisophthalate

Cat. No.: B057504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

applications of Dimethyl 5-iodoisophthalate, a key building block in modern organic and

medicinal chemistry.

Chemical and Physical Properties
Dimethyl 5-iodoisophthalate is a white to light yellow crystalline solid. It is characterized by

the presence of an iodo group and two methyl ester functionalities on a benzene ring. This

substitution pattern makes it a versatile intermediate for introducing the isophthalate moiety

and for further functionalization via reactions involving the iodine atom.

Table 1: General and Chemical Properties
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Property Value Source

CAS Number 51839-15-7 [1][2][3][4][5]

Molecular Formula C₁₀H₉IO₄ [1][2][3][4][5]

Molecular Weight 320.08 g/mol [1][2][3][5]

IUPAC Name
dimethyl 5-iodobenzene-1,3-

dicarboxylate
[2]

Synonyms

5-Iodoisophthalic acid dimethyl

ester, Dimethyl 5-

iodobenzene-1,3-dicarboxylate

[1][5]

Appearance
White to light yellow powder to

crystal

Purity >98.0% (GC)

Table 2: Physical and Spectroscopic Properties
Property Value Source

Melting Point 102.0 to 106.0 °C [4]

Boiling Point 160 °C at 1 mm Hg [4][6]

Density 1.708 ± 0.06 g/cm³ (Predicted) [4][6]

Solubility
Chloroform (Slightly), Methanol

(Slightly, Heated)
[4][6]

¹H NMR (400 MHz, CDCl₃) δ

8.62 (t, J = 1.4 Hz, 1H), 8.53

(s, 2H, J = 1.4 Hz), 3.94 (s,

6H)

[4][7]

¹³C NMR (100 MHz, CDCl₃) δ
165.2 (2C), 142.9 (2C), 132.6

(2C), 130.2, 93.8, 53.1 (2C)
[4][7]

Mass Spectrum (EI) m/z 320 (M+) [4][7]

HRMS (EI) for C₁₀H₉IO₄
Calculated: 319.9546, Found:

319.9553
[4][7]
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Table 3: Crystallographic Data
Parameter Value Source

Crystal System Orthorhombic [2]

Space Group P n a 2₁ [2]

Unit Cell Dimensions
a = 7.7483 Å, b = 19.3451 Å, c

= 7.2338 Å
[2]

Angles α = 90°, β = 90°, γ = 90° [2]

Experimental Protocols
The synthesis of Dimethyl 5-iodoisophthalate is most commonly achieved through a

diazotization-iodination reaction starting from Dimethyl 5-aminoisophthalate.[4][7][8]

Synthesis of Dimethyl 5-iodoisophthalate
Materials:

Dimethyl 5-aminoisophthalate

2 M Hydrochloric acid

Sodium nitrite (NaNO₂)

Potassium iodide (KI)

Dichloromethane (CH₂Cl₂)

Ethyl acetate

Saturated brine solution

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes
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Procedure:

Under an argon atmosphere, add Dimethyl 5-aminoisophthalate (6.27 g, 30.0 mmol) to 39

mL of 2 M hydrochloric acid pre-cooled in an ice bath.

Stir the reaction mixture at 0 °C or lower for several minutes.

Slowly add a pre-cooled aqueous solution of sodium nitrite (2.52 g, 36.5 mmol in 21.6 mL of

water) dropwise to the reaction mixture.

Add 30 mL of dichloromethane and continue stirring for 5 hours as the reaction mixture is

brought to room temperature.

Cool the mixture in an ice bath and slowly add an aqueous solution of potassium iodide (7.47

g, 45.0 mmol in 70 mL of water) dropwise.

Stir the resulting mixture at room temperature for 12 hours.

Extract the aqueous layer with ethyl acetate.

Wash the combined organic layers with saturated brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purify the crude product by silica gel column chromatography using hexanes as the eluent to

yield Dimethyl 5-iodoisophthalate.

Applications in Research and Development
Dimethyl 5-iodoisophthalate serves as a crucial intermediate in the synthesis of a variety of

compounds, particularly in the pharmaceutical and agrochemical industries.[1] Its utility stems

from the presence of multiple reactive sites that allow for diverse chemical transformations.

Precursor for Radiolabeling: It is used in the synthesis of succinimidyl 3-iodobenzoate (SIB),

which can be complexed with DOTA as a prosthetic group for multi-modal labeling. This

application is significant for enhancing the tumor uptake of radiolabelled monoclonal

antibodies (mAbs), thereby improving the efficacy of cancer imaging and therapy.[4][6]
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Building Block for Novel Pharmaceuticals: The unique structure of Dimethyl 5-
iodoisophthalate makes it a valuable starting material for the development of new

therapeutic agents, especially in oncology.[6]

Proteomics Research: It is described as a dicarboxyl iodobenzene compound for use in

proteomics research.[5]

Safety and Handling
Dimethyl 5-iodoisophthalate is classified as an irritant.[6] It is important to handle this

compound with appropriate safety precautions.

Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and

may cause respiratory irritation (H335).[2]

Precautionary Measures: Use only in a well-ventilated area and avoid breathing dust. Wear

protective gloves, protective clothing, eye protection, and face protection. Wash thoroughly

after handling.[1]

Visualizations
Logical Workflow for the Synthesis of Dimethyl 5-
iodoisophthalate
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Reactants

Reaction Steps Final Product

Dimethyl 5-aminoisophthalate

Diazotization

HCl

NaNO₂

KI

Iodination
Diazonium Salt Intermediate

Extraction & Washing
Crude Product

Purification Dimethyl 5-iodoisophthalate

Click to download full resolution via product page

Caption: Synthesis workflow for Dimethyl 5-iodoisophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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